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Compound of Interest

2,3,5-Trichloro-6-
Compound Name:
(trifluoromethyl)pyridin-4-amine

Cat. No.: B13305821

Get Quote

(4-Amino-2,3,5-trichloro-6-(trifluoromethyl)pyridine)
Executive Summary

CAS 35623-03-1, chemically identified as 4-Amino-2,3,5-trichloro-6-(trifluoromethyl)pyridine, is
a highly specialized halogenated pyridine intermediate. It serves as a critical scaffold in the

synthesis of next-generation agrochemicals (herbicides and fungicides) and pharmaceutical
candidates requiring electron-deficient heterocyclic cores.

This guide provides a technical analysis of its commercial availability, synthesis pathways, and
procurement strategies. Unlike common reagents, this compound occupies a niche in the "fine
chemical" sector—widely available in catalog quantities (mg to g) for R&D, but requiring lead
time for bulk (kg+) procurement. Its structural value lies in the trifluoromethyl (-CFs) group at
the 6-position, which enhances lipophilicity and metabolic stability in bioactive targets,
combined with the 4-amino handle for further derivatization.

Chemical Identity & Physicochemical Properties
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Understanding the precise chemical structure is prerequisite for validating supplier

specifications.
Property Specification
CAS Number 35623-03-1
IUPAC N 4-Amino-2,3,5-trichloro-6-
ame
(trifluoromethyl)pyridine
Synonyms 2,3,5-Trichloro-6-(trifluoromethyl)pyridin-4-amine
Molecular Formula CeH2ClsF3N2
Molecular Weight 265.45 g/mol
Appearance Off-white to pale yellow solid
Melting Point 130-134 °C (typical)
Solubilit Soluble in DMSO, Methanol, Ethyl Acetate;
olubili
y Insoluble in Water
LogP ~3.5 (Predicted) — Highly Lipophilic

Synthesis & Manufacturing Landscape
Industrial Synthesis Pathway

The commercial production of CAS 35623-03-1 typically follows a Nucleophilic Aromatic
Substitution (SnAr) mechanism. The starting material is usually 2,3,4,5-Tetrachloro-6-
(trifluoromethyl)pyridine, which is subjected to ammonolysis.

Mechanism Insight: In perhalogenated pyridines, the 4-position is highly activated towards
nucleophilic attack due to the para-relationship with the ring nitrogen. The electron-withdrawing
nature of the -CFs group at the 6-position and chlorine atoms further destabilizes the ring
electron density, facilitating the displacement of the 4-chloro substituent by ammonia.

Synthesis Workflow Diagram
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Figure 1: Industrial synthesis pathway via ammonolysis of perchlorinated pyridine precursors.

Commercial Availability & Supplier Landscape

The supply chain for CAS 35623-03-1 is segmented into Catalog Suppliers (immediate stock,
high price/gram) and Custom Synthesis/Bulk Manufacturers (lead time, lower price/kg).

Supplier Tier Analysis

. Typical Pack ) . Target
Supplier Type . Lead Time Purity Grade .
Size Audience
Tier 1: Global .
Academic Labs,
Catalogs (e.g., 100mg — 5g 1-3 Days >97% (HPLC) ]
) Early Discovery
Sigma, TCI)
Tier 2:
Specialized Fine
MedChem,
Chem (e.g.,, BLD  1g - 100g 1-2 Weeks >95-98%
Process Dev
Pharm,
ChemScene)
Tier 3: Bulk )
Agrochemical
Manufacturers ) ) ]
] ] 1kg — 100kg 4-8 Weeks >98% (Industrial)  Production, Pilot
(China/India
Plant
CROs)

Verified Suppliers (Snapshot)

Note: Availability fluctuates. Always verify current stock.
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o BLD Pharm: Reliable source for gram-scale quantities. Often holds stock in Shanghai or US
warehouses.

o ChemScene: Specializes in bioactive small molecules and intermediates; typically offers
>98% purity.

» Arctom: Known for carrying halogenated pyridine building blocks.[1][2]

o Combi-Blocks: Frequently stocks fluorinated heterocycles with competitive pricing for 10g-
100g blocks.

Procurement Strategy

e For Screening (mg scale): Prioritize Tier 1/2 suppliers with verified NMR data to avoid false
negatives in biological assays due to impurities.

e For Scale-up (kg scale): Do not simply order multiple catalog packs. Request a "Custom
Synthesis" quote from Tier 3 suppliers. You must specify:

o Impurity Profile: Request limits on the 2-amino isomer (regioisomer byproduct), which can
be difficult to separate.

o Water Content: Ensure <0.5% if using in moisture-sensitive downstream coupling (e.g.,
Buchwald-Hartwig).

Applications in Drug & Agrochemical Development
Agrochemical Intermediates

The primary utility of CAS 35623-03-1 is as a building block for pyridine-based herbicides and

fungicides.

e Picloram Analogs: It serves as a structural analog to the herbicide Picloram (4-amino-3,5,6-
trichloropicolinic acid), where the carboxyl group is replaced or modified, and the CFs group
adds lipophilicity to improve leaf cuticle penetration.

» Resistance Management: The introduction of the trifluoromethyl group often alters the
binding mode to target enzymes (e.g., auxin receptors), potentially overcoming resistance
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developed against non-fluorinated predecessors.

Pharmaceutical Scaffolds

In medicinal chemistry, the electron-deficient pyridine ring is used to:

e Modulate pKa: The CFs and CI groups significantly lower the basicity of the pyridine nitrogen,
reducing off-target hERG binding.

e Linker Chemistry: The 4-amino group is a versatile handle for urea formation (reaction with
isocyanates) or sulfonamide synthesis.

Quality & Regulatory Considerations
Critical Impurities

When sourcing CAS 35623-03-1, the Certificate of Analysis (CoA) must be scrutinized for:

o Regioisomers: 2-Amino-3,4,5-trichloro-6-(trifluoromethyl)pyridine. (Hard to separate; requires
HPLC validation).

o Hydrolysis Products: 4-Hydroxy derivatives (if moisture control during synthesis was poor).
Handling & Safety (EHS)

e Hazard Class: Irritant (Skin/Eye).

e GHS Codes: H315, H319, H335.

e Protocol: Handle in a fume hood. Fluorinated pyridines can be potent sensitizers. Avoid
contact with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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